Cas no 2060035-91-6 (2-({(tert-butoxy)carbonylamino}oxy)-2-fluoro-3-methoxypropanoic acid)

• Product Name: 2-({(tert-butoxy)carbonylamino}oxy)-2-fluoro-3-methoxypropanoic acid
• CAS No: 2060035-91-6
• MF: C₉H₁₆FNO₆
• MW: 253.224846839905
• MDL: MFCD30501892
• CID: 5173561
• PubChem ID: 137704059
• Update Time: 2025-07-21

2-({(tert-butoxy)carbonylamino}oxy)-2-fluoro-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]oxy]-2-fluoro-3-methoxy-
• 2-({(tert-butoxy)carbonylamino}oxy)-2-fluoro-3-methoxypropanoic acid

• MDL： MFCD30501892
• Inchi： 1S/C9H16FNO6/c1-8(2,3)16-7(14)11-17-9(10,5-15-4)6(12)13/h5H2,1-4H3,(H,11,14)(H,12,13)
• InChI Key： AKQBJCWMLIWTQM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(ONC(OC(C)(C)C)=O)(F)COC

Additional information on 2-({(tert-butoxy)carbonylamino}oxy)-2-fluoro-3-methoxypropanoic acid

Comprehensive Overview of 2-({(tert-butoxy)carbonylamino}oxy)-2-fluoro-3-methoxypropanoic acid (CAS No. 2060035-91-6)

2-({(tert-butoxy)carbonylamino}oxy)-2-fluoro-3-methoxypropanoic acid (CAS No. 2060035-91-6) is a fluorinated carboxylic acid derivative with significant applications in pharmaceutical and organic synthesis. This compound features a unique combination of functional groups, including a tert-butoxycarbonyl (Boc)-protected aminooxy moiety, a fluorine atom, and a methoxy group, making it a versatile intermediate for drug discovery and bioconjugation. Its molecular structure, C9H16FNO6, highlights its potential as a building block for peptide modification and prodrug development, aligning with current trends in targeted therapeutics.

In recent years, the demand for fluorinated compounds like 2-({(tert-butoxy)carbonylamino}oxy)-2-fluoro-3-methoxypropanoic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "Boc-protected aminooxy acids" or "fluoro-methoxy propanoic acid derivatives" to explore their role in antibody-drug conjugates (ADCs) and small-molecule inhibitors. This compound’s ability to introduce fluorine into complex molecules addresses key challenges in medicinal chemistry, such as improving binding affinity and reducing off-target effects.

The synthetic utility of CAS No. 2060035-91-6 extends to click chemistry and bioorthogonal reactions, where its aminooxy group enables selective ligation with aldehydes or ketones. This property is particularly valuable in biomarker labeling and proteomics, topics frequently queried in scientific databases. Additionally, its methoxy and fluoro substituents contribute to lipophilicity modulation, a critical factor in CNS drug design—a hot topic in neurodegenerative disease research.

From an industrial perspective, 2-({(tert-butoxy)carbonylamino}oxy)-2-fluoro-3-methoxypropanoic acid is synthesized under controlled conditions to ensure high purity, meeting standards for GMP-compliant production. Analytical techniques like HPLC and NMR are employed to validate its structure, as emphasized in recent publications on quality control for synthetic intermediates. Its stability under acidic conditions (due to the Boc group) further enhances its applicability in multi-step syntheses.

Environmental and safety considerations for this compound are also noteworthy. While not classified as hazardous, its handling requires standard laboratory precautions. Searches for "green chemistry alternatives for fluorination" reflect growing interest in sustainable synthesis methods, prompting manufacturers to optimize routes for 2060035-91-6 with minimal waste generation.

In summary, 2-({(tert-butoxy)carbonylamino}oxy)-2-fluoro-3-methoxypropanoic acid represents a cutting-edge tool in modern chemistry, bridging gaps between organic synthesis, drug development, and biotechnology. Its multifaceted reactivity and alignment with trending research areas ensure its continued relevance in scientific innovation.